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Compound of Interest

Compound Name:
2,2',3,3',4,6,6'-

Heptachlorobiphenyl

CAS No.: 52663-65-7

Cat. No.: B1596414

Get Quote

Polychlorinated biphenyls (PCBs) are a class of synthetic organic chemicals that, despite being

banned decades ago, persist in the environment and bioaccumulate in food webs, posing

severe ecological and human health risks[1]. For analytical researchers and environmental

toxicologists, quantifying PCBs—especially the 12 highly toxic, dioxin-like PCBs (dl-PCBs)—at

ultra-trace (picogram/gram) levels is a formidable challenge. Matrix interferences, congener co-

elution, and background contamination can easily compromise data integrity.

To ensure absolute scientific accuracy, laboratories must participate in Proficiency Testing (PT)

schemes. Accredited under1, these schemes act as a self-validating system, blindly testing a

laboratory's entire analytical workflow from extraction to quantification[1].

Mechanistic Grounding: Why PCB Analysis Fails
Why do laboratories fail PCB proficiency tests? The causality almost always traces back to

extraction efficiency and sample cleanup. When analyzing complex matrices like soil,

wastewater, or biological tissue, lipids and humic acids co-extract with the PCBs. If a laboratory
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uses an inadequate cleanup method, these matrix molecules will suppress the ionization signal

in the mass spectrometer or cause severe baseline elevation.

Furthermore, distinguishing between the 209 structurally similar PCB congeners requires

exceptional resolving power. The gold standard,2, mandates the use of High-Resolution Gas

Chromatography/High-Resolution Mass Spectrometry (HRGC/HRMS) operating at a resolving

power of at least 10,000 to minimize spectral interferences[2]. PT schemes expose

methodological blind spots by providing consensus values derived from top-tier interlaboratory

data.

Comparison of Leading PT Schemes for PCB
Analysis
Selecting the right PT provider depends heavily on your laboratory's target matrix. Below is an

objective comparison of the leading ISO/IEC 17043 accredited schemes:

LGC AXIO (AQUACHECK & CONTEST): Ideal for environmental laboratories. The

AQUACHECK scheme provides synthetic effluents and wastewaters, while CONTEST

focuses on soils and leachates[3]. LGC AXIO is highly regarded for its rigorous statistical

evaluation and global reach[4].

Fera FAPAS: The benchmark for food and beverage matrices. FAPAS excels in providing

naturally contaminated biological samples (e.g., fish, meat, dairy), which rigorously test a

laboratory's lipid-removal protocols[5].

Wageningen Food Safety Research (WFSR): Specializes in complex agricultural and feed

matrices. Their fish meal PT schemes specifically target dioxins, dl-PCBs, and ndl-PCBs at

regulatory action thresholds, making them ideal for specialized toxicology labs[6].

ZeptoMetrix (NSI): Provides robust PT and Certified Reference Materials (CRMs) specifically

tailored for industrial compliance, wastewater, and soil-UST standards[1].

Table 1: Comparative Analysis of Major PT Providers for
PCBs

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.epa.gov/sites/default/files/2015-09/documents/method_1668c_2010.pdf
https://www.epa.gov/sites/default/files/2015-09/documents/method_1668c_2010.pdf
https://www.lgcstandards.com/ES/en/Supelco_relevant_products
https://www.lgcstandards.com/PL/en/Polychlorinated-Biphenyls-in-wastewaters-and-effluents/p/PT-AQ-19D?queryID=3be15fb490ba1b656c2638fefbb3d7df
https://www.fapas.com/
https://research.wur.nl/en/publications/proficiency-test-for-dioxins-dioxin-like-pcbs-and-non-dioxin-like-2/
https://www.zeptometrix.com/ad/en/analytical-reference-materials/reference-materials/environmental/polychlorinated-biphenyls---pcbs
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1596414?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


PT Provider
Primary
Matrices

Target
Analytes

Accreditation
Ideal
Application

LGC AXIO
Water, Soil,

Effluent

PCB Congeners,

Aroclors
ISO/IEC 17043

Environmental

monitoring &

compliance

Fera FAPAS
Food, Feed,

Biological

dl-PCBs, ndl-

PCBs
ISO/IEC 17043

Food safety &

agricultural

research

ZeptoMetrix Soil, Wastewater
Aroclors,

Congeners
ISO/IEC 17043

Industrial &

petrochemical

compliance

WFSR Fish meal, Feed dl-PCBs, Dioxins ISO/IEC 17043

Specialized

toxicology &

bioaccumulation

Experimental Protocols: Processing a PT Sample
To achieve a satisfactory Z-score, laboratories must treat the PT sample with the highest level

of analytical rigor. Below is a self-validating, step-by-step methodology based on HRGC/HRMS

workflows. The protocol is inherently self-validating because the early introduction of isotopic

standards mathematically corrects for downstream physical losses.

Sample Receipt & Logging: Upon receiving the blind PT sample, log the matrix type and

store it at 4°C in the dark to prevent photodegradation.

Isotope Spiking (Critical Step): Before any extraction occurs, spike the sample with a known

concentration of ^13C12-labeled PCB congener internal standards. Causality: This ensures

that any subsequent loss of analytes during extraction or cleanup is mathematically

corrected during quantification via isotope dilution.

Extraction: Use Accelerated Solvent Extraction (ASE) for soils or liquid-liquid extraction for

aqueous samples. Ensure the solvent polarity matches the matrix requirements.
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Multi-layer Cleanup: Pass the crude extract through a multi-layer silica gel column (acid/base

modified) to oxidize lipids and degrade matrix organics. Follow this with a porous graphitized

carbon column. Causality: The carbon column selectively retains planar (dioxin-like) PCBs,

allowing them to be separated from non-planar (ndl-PCBs) and bulk interferences.

HRGC/HRMS Analysis: Inject the purified extract into the HRGC/HRMS. Monitor the exact

masses of the native and ^13C-labeled ions in Selected Ion Monitoring (SIM) mode.

Quantification & Reporting: Calculate the concentration of each congener using the relative

response factors (RRFs) generated from the calibration curve. Submit the data to the PT

provider.
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1. PT Sample Receipt
(ISO/IEC 17043)

2. Isotope Spiking
(13C-labeled PCBs)

 Blind Sample

3. Matrix Extraction
(ASE / Soxhlet)

 Internal Standard

4. Multi-layer Cleanup
(Silica & Carbon)

 Crude Extract

5. HRGC/HRMS Analysis
(Resolving Power ≥10,000)

 Purified Extract

6. Z-Score Evaluation
(|Z| ≤ 2.0 Satisfactory)

 Congener Data

Click to download full resolution via product page

Workflow for processing a PCB proficiency testing sample via HRGC/HRMS.

Data Presentation: Understanding Interlaboratory
Performance
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PT providers evaluate laboratory performance using a Z-score, calculated as Z=(x−X)/σ ,

where x is the lab's result, X is the assigned consensus value, and σ is the standard deviation

for proficiency assessment. A Z-score between -2.0 and +2.0 is considered satisfactory[6].

Table 2: Representative Interlaboratory PT Data (Matrix:
Contaminated Soil)

Lab ID
Extraction
Method

Cleanup
Method

Reported
Conc.
(pg/g)

Z-Score Status

Lab A ASE
Silica +

Carbon
12.4 +0.4 Satisfactory

Lab B Soxhlet Silica only 15.8 +2.8 Questionable

Lab C QuEChERS SPE 8.1 -3.1
Unsatisfactor

y

Causality Analysis: As shown in Table 2, Lab B reported a questionable Z-score (+2.8). This

positive bias is typically caused by insufficient cleanup (e.g., omitting the carbon column),

which allows co-eluting matrix compounds to artificially inflate the congener signal. Conversely,

Lab C's unsatisfactory negative bias (-3.1) highlights the danger of using rapid extraction

techniques like QuEChERS, which fail to fully desorb strongly bound PCBs from complex soil

matrices.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. zeptometrix.com [zeptometrix.com]

2. epa.gov [epa.gov]

3. LGC AXIO Proficiency Testing | Water, Environmental and Pharmaceutical Highlights |
LGC Standards [lgcstandards.com]

4. Polychlorinated Biphenyls in wastewaters and effluents [lgcstandards.com]

5. fapas.com [fapas.com]

6. research.wur.nl [research.wur.nl]

To cite this document: BenchChem. [Navigating Proficiency Testing Schemes for PCB
Analysis: A Comparative Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1596414/docs#navigating-proficiency-testing-
schemes-for-pcb-analysis-a-comparative-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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